Cas no 1263285-53-5 (tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate)

Tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate is a versatile brominated heterocyclic compound used as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butyl ester group enhances stability and facilitates further functionalization, while the bromine substituent offers a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The fused pyrroloimidazole scaffold is of interest in medicinal chemistry due to its potential bioactivity. This compound is particularly valuable for constructing complex nitrogen-containing heterocycles, making it a useful building block for drug discovery and development. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate structure
1263285-53-5 structure
Product Name:tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate
CAS No:1263285-53-5
MF:C11H15BrN2O2
MW:287.153002023697
CID:4565985
PubChem ID:46942083
Update Time:2025-05-20

tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[1,2-a]iMidazole-2-carboxylic acid, 3-broMo-6,7-dihydro-, 1,1-diMethylethyl ester
    • tert-butyl 3-broMo-5H,6H,7H-pyrrolo[1,2- a]iMidazole-2-carboxylate
    • tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
    • 1263285-53-5
    • MFCD17676984
    • AKOS015899065
    • SY278628
    • 2-Boc-3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
    • tert-Butyl3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
    • tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate
    • Inchi: 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)8-9(12)14-6-4-5-7(14)13-8/h4-6H2,1-3H3
    • InChI Key: JTANJNPFRIWFIR-UHFFFAOYSA-N
    • SMILES: C12CCCN1C(Br)=C(C(OC(C)(C)C)=O)N=2

Computed Properties

  • Exact Mass: 286.03169g/mol
  • Monoisotopic Mass: 286.03169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate Security Information

tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM491795-1g
tert-Butyl3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
1263285-53-5 97%
1g
$*** 2023-03-29
TRC
T011945-250mg
tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
1263285-53-5
250mg
$ 575.00 2022-06-03
TRC
T011945-500mg
tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
1263285-53-5
500mg
$ 955.00 2022-06-03
Alichem
A069003658-1g
tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
1263285-53-5 97%
1g
693.60 USD 2021-06-01
eNovation Chemicals LLC
Y1191282-1g
2-Boc-3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
1263285-53-5 95%
1g
$1320 2024-07-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD560612-1g
tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
1263285-53-5 97%
1g
¥4774.0 2023-04-03
eNovation Chemicals LLC
Y1191282-1g
2-Boc-3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
1263285-53-5 95%
1g
$1320 2025-03-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1596177-1g
Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
1263285-53-5 98%
1g
¥5728.00 2024-08-09

Additional information on tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate

Introduction to Tert-Butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate (CAS No. 1263285-53-5)

Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1263285-53-5, belongs to the pyrrolo[1,2-a]imidazole class, a heterocyclic structure known for its diverse biological activities. The presence of both bromine and carboxylate functional groups in its molecular framework makes it a valuable intermediate in synthetic chemistry, particularly in the design of novel therapeutic agents.

The< strong>pyrrolo[1,2-a]imidazole scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Researchers have leveraged this scaffold to develop compounds with potential applications in treating a range of diseases, including cancer, inflammation, and infectious disorders. The< strong>3-bromo substituent on the pyrrolo[1,2-a]imidazole core enhances the compound's reactivity, making it a versatile building block for further functionalization.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyrrolo[1,2-a]imidazole derivatives have shown promise in this area due to their ability to disrupt critical PPIs involved in disease pathogenesis. For instance, studies have demonstrated that compounds based on this scaffold can inhibit kinases and other enzymes implicated in cancer progression. The< strong>tert-butyl group in Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate not only provides steric hindrance but also enhances the compound's metabolic stability, making it an attractive candidate for further exploration.

The< strong>carboxylate moiety in the compound's structure allows for further derivatization via amide or ester bond formation, enabling the creation of more complex molecules with tailored biological properties. This flexibility is particularly useful in drug discovery efforts where precise molecular modifications can significantly impact potency and selectivity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel heterocyclic compounds like Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate. These technologies have enabled researchers to rapidly assess the binding affinity of various derivatives to biological targets, thereby streamlining the drug development process. For example, virtual screening methods have been employed to identify potential leads that could be optimized into lead compounds for clinical trials.

The synthesis of< strong>Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include bromination of the pyrrolo[1,2-a]imidazole core followed by carboxylation at the 2-position. The use of< strong>tert-butyl protecting groups helps to prevent unwanted side reactions during synthesis, ensuring that the desired product is obtained with minimal impurities.

In conclusion, Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its< strong>pyrrolo[1,2-a]imidazole scaffold combined with functional groups such as< strong>3-bromo,< strong>tert-butyl, and< strong>carboxylate, makes it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this class of compounds, Tert-butyl 3-bromo-6,7-dihydro-5H-pyrrolo1,2-aimidazole-2-carboxylate is likely to play a significant role in future drug discovery efforts.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.